N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-4-(4-fluorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C17H14F2N2O3S2/c18-11-6-8-12(9-7-11)26(23,24)10-2-5-15(22)20-17-21-16-13(19)3-1-4-14(16)25-17/h1,3-4,6-9H,2,5,10H2,(H,20,21,22)
• InChI Key: ZFPLLDOMWHYCOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC(=N2)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)F)F
• Molecular Formula: C17H14F2N2O3S2
• Molecular Weight: 396.4 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as "FBT" and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of FBT is not fully understood, but it is believed to bind to specific sites on proteins and undergo a conformational change upon binding. This conformational change results in a change in the fluorescence properties of FBT, which can be used to monitor protein conformational changes.
Biochemical and Physiological Effects:
FBT has been shown to have minimal biochemical and physiological effects on cells and tissues. It has been used in various studies as a non-toxic fluorescent probe for the detection of protein conformational changes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using FBT in lab experiments is its high specificity for proteins. FBT has been shown to bind specifically to proteins and undergoes a conformational change upon binding, making it an ideal fluorescent probe for the detection of protein conformational changes. However, one of the limitations of using FBT is its limited solubility in aqueous solutions, which can affect its performance in certain experiments.

Future Directions

There are several potential future directions for the use of FBT in scientific research. One area of interest is its use as a fluorescent probe for the detection of protein misfolding in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. FBT has also been studied for its potential applications in drug discovery and development, as it can be used to screen for compounds that bind to specific protein targets. Additionally, FBT has been investigated for its potential applications in the development of biosensors for the detection of environmental toxins and pollutants.

Synthesis Methods

The synthesis of FBT involves a multi-step process that begins with the reaction of 4-fluorobenzo[d]thiazole with 4-fluorobenzene sulfonyl chloride. The resulting product is then reacted with butylamine to produce N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide. This synthesis method has been optimized to produce high yields and purity of FBT.

Scientific Research Applications

FBT has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of protein conformational changes. FBT has been shown to bind specifically to proteins and undergoes a conformational change upon binding, resulting in a change in its fluorescence properties. This property has been utilized in various studies to investigate protein-protein interactions, protein folding, and protein stability.